Cas no 32806-76-1 (2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-)
32806-76-1 structure
Product Name:2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
CAS No:32806-76-1
MF:C5H2Cl4O3
MW:251.879578113556
CID:3940033
PubChem ID:54229078
Update Time:2025-04-22
2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo-
- DTXSID601023299
- 32806-76-1
- SCHEMBL11807466
- 2,3,5,5-Tetrachloro-4-oxo-2-pentenoic acid
-
- Inchi: 1S/C5H2Cl4O3/c6-1(2(7)5(11)12)3(10)4(8)9/h4H,(H,11,12)
- InChI Key: QHYCCVUJZIPAMP-UHFFFAOYSA-N
- SMILES: ClC(=C(C(=O)O)Cl)C(C(Cl)Cl)=O
Computed Properties
- Exact Mass: 251.872855g/mol
- Monoisotopic Mass: 249.875805g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 2.7
- Topological Polar Surface Area: 54.4Ų
2-Pentenoic acid, 2,3,5,5-tetrachloro-4-oxo- Related Literature
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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